Cas no 1803898-45-4 (6-Cyano-4-hydroxy-1H-benzimidazole)

• Product Name: 6-Cyano-4-hydroxy-1H-benzimidazole
• CAS No: 1803898-45-4
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 4816101
• Update Time: 2025-10-30

6-Cyano-4-hydroxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-hydroxy-1H-benzimidazole

• Inchi： 1S/C8H5N3O/c9-3-5-1-6-8(7(12)2-5)11-4-10-6/h1-2,4,12H,(H,10,11)
• InChI Key： QRIPUPCZELTPHH-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC2=C1N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.9
• Topological Polar Surface Area: 72.7

Additional information on 6-Cyano-4-hydroxy-1H-benzimidazole

Introduction to 6-Cyano-4-hydroxy-1H-benzimidazole (CAS No. 1803898-45-4)

6-Cyano-4-hydroxy-1H-benzimidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1803898-45-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzimidazole family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 6-Cyano-4-hydroxy-1H-benzimidazole, including the presence of a cyano group and a hydroxyl group on the benzimidazole core, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and synthetic chemistry.

The benzimidazole core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The cyano group at the 6-position and the hydroxyl group at the 4-position in 6-Cyano-4-hydroxy-1H-benzimidazole introduce specific functional handles that can be modified through various chemical transformations to tailor its biological activity. This flexibility has made it a focal point for researchers seeking to develop novel therapeutic agents.

In recent years, there has been a surge in interest regarding the pharmacological applications of benzimidazole derivatives. Studies have demonstrated that modifications at key positions on the benzimidazole ring can significantly alter its interaction with biological targets. For instance, the cyano group can serve as a site for further functionalization, enabling the synthesis of more complex molecules with enhanced binding affinity and selectivity. Similarly, the hydroxyl group can participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes and improving drug-receptor binding.

One of the most compelling aspects of 6-Cyano-4-hydroxy-1H-benzimidazole is its potential as a lead compound for developing new drugs. Researchers have leveraged this scaffold to design molecules that target various disease pathways. For example, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression. Additionally, modifications to the benzimidazole core have led to compounds with potent antimicrobial properties, addressing the growing concern of antibiotic resistance.

The synthesis of 6-Cyano-4-hydroxy-1H-benzimidazole involves multi-step organic reactions that highlight its synthetic accessibility. The introduction of the cyano group can be achieved through cyanation reactions, while the hydroxyl group can be incorporated via hydroxylating agents or through oxidation of methyl or ethyl substituents. These synthetic routes are well-documented in the literature and provide chemists with a robust toolkit for further derivatization.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 6-Cyano-4-hydroxy-1H-benzimidazole and its derivatives. Molecular modeling studies have helped elucidate how structural changes influence biological activity, allowing researchers to predict and optimize lead compounds more efficiently. These computational approaches are particularly valuable in high-throughput screening campaigns, where large libraries of compounds are rapidly evaluated for their potential therapeutic effects.

The pharmaceutical industry has taken note of these developments and is actively exploring 6-Cyano-4-hydroxy-1H-benzimidazole as a starting point for drug development. Several companies have initiated programs to synthesize and screen analogs of this compound for various indications. Early results from these efforts are promising, with some derivatives showing encouraging activity in preclinical models. These findings underscore the importance of 6-Cyano-4-hydroxy-1H-benzimidazole as a building block for innovative therapies.

In addition to its pharmaceutical applications, 6-Cyano-4-hydroxy-1H-benzimidazole has found utility in other areas of chemical research. Its unique structure makes it an interesting candidate for studying molecular recognition processes and developing new materials with tailored properties. For instance, researchers have explored its use as a ligand in coordination chemistry, where it forms complexes with metal ions that exhibit catalytic activity or luminescent properties.

The future prospects for 6-Cyano-4-hydroxy-1H-benzimidazole are bright, with ongoing research aimed at uncovering new applications and expanding its therapeutic potential. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in drug discovery and chemical innovation. Collaborative efforts between academia and industry will be essential in translating these findings into tangible benefits for patients worldwide.